Cas no 1807142-66-0 (Methyl 3-cyano-5-fluoro-2-methoxybenzoate)

• Product Name: Methyl 3-cyano-5-fluoro-2-methoxybenzoate
• CAS No: 1807142-66-0
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4952555
• Update Time: 2025-08-05

Methyl 3-cyano-5-fluoro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-fluoro-2-methoxybenzoate

• Inchi： 1S/C10H8FNO3/c1-14-9-6(5-12)3-7(11)4-8(9)10(13)15-2/h3-4H,1-2H3
• InChI Key： KAZRGOBYDYZYFC-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=C(C(=O)OC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-fluoro-2-methoxybenzoate

Methyl 3-cyano-5-fluoro-2-methoxybenzoate (CAS No. 1807142-66-0)

Methyl 3-cyano-5-fluoro-2-methoxybenzoate, also known by its CAS number 1807142-66-0, is a synthetic organic compound with a complex aromatic structure. This compound belongs to the class of benzoates, which are widely used in various industrial and pharmaceutical applications. The molecule consists of a benzoic acid derivative substituted with a methyl group, a cyano group, and a fluoro group at specific positions on the aromatic ring. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The chemical structure of methyl 3-cyano-5-fluoro-2-methoxybenzoate is characterized by a benzene ring with three substituents: a methoxy group (-OCH₃) at position 2, a cyano group (-CN) at position 3, and a fluoro group (-F) at position 5. The methyl ester group (-COOCH₃) is attached to the benzoic acid moiety. This arrangement creates a highly functionalized aromatic compound with unique electronic and steric properties. The presence of electron-withdrawing groups like cyano and fluoro enhances the acidity of the benzoic acid moiety, making it more reactive in certain chemical reactions.

Recent studies have explored the synthesis of methyl 3-cyano-5-fluoro-2-methoxybenzoate using various methodologies. One common approach involves the esterification of the corresponding benzoic acid derivative with methanol under acidic or enzymatic conditions. Researchers have also investigated the use of microwave-assisted synthesis to improve reaction efficiency and yield. These advancements highlight the importance of optimizing synthetic routes for high-purity compounds in pharmaceutical and agrochemical industries.

The physical properties of this compound include a melting point of approximately 115°C and a boiling point around 390°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. The compound is also sparingly soluble in water, which limits its direct application in aqueous environments but opens opportunities for its use in oil-based formulations.

In terms of applications, methyl 3-cyano-5-fluoro-2-methoxybenzoate has shown promise in the development of novel pharmaceutical agents. Its structure resembles certain drug scaffolds used in anti-inflammatory and antiviral therapies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Initial in vitro studies indicate moderate inhibitory activity, suggesting further exploration in preclinical models.

Another area of interest is its role as an intermediate in the synthesis of more complex molecules. The presence of multiple functional groups allows for further modification to create derivatives with enhanced bioavailability or selectivity. For instance, substitution reactions targeting the cyano or fluoro groups can lead to compounds with improved pharmacokinetic profiles.

The toxicological profile of methyl 3-cyano-5-fluoro-2-methoxybenzoate has been preliminarily assessed through acute toxicity studies in laboratory animals. Results indicate low toxicity at tested doses, but long-term effects require further investigation. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are followed.

From an environmental perspective, the biodegradability of this compound has been studied to assess its potential impact on ecosystems. Under aerobic conditions, it exhibits moderate biodegradation rates, suggesting that it does not persist indefinitely in natural environments. However, additional research is needed to evaluate its behavior in different environmental matrices and its potential to bioaccumulate in aquatic organisms.

In conclusion, methyl 3-cyano-5-fluoro-2-methoxybenzoate (CAS No. 1807142-66-0) is a versatile compound with significant potential in pharmaceutical and industrial applications. Its unique chemical structure provides a foundation for further research into its therapeutic benefits and environmental impact. As advancements in synthetic chemistry continue to evolve, this compound may play an increasingly important role in developing innovative solutions across multiple disciplines.